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Compound of Interest

6-Chloro-7-deazapurine
Compound Name:

Hydrochloride
CAS No.: 1243346-92-0
Cat. No.: B563695

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

6-Chloro-7-deazapurine hydrochloride is a heterocyclic building block, notable as a key
intermediate in the synthesis of various biologically active molecules, including the Janus
kinase (JAK) inhibitor, tofacitinib.[1][2] Its purine-like structure, with a chlorine atom at the 6-
position, makes it a versatile reagent for nucleophilic substitution reactions. However, its
chemical properties also necessitate careful handling and storage to prevent degradation and
ensure the safety of laboratory personnel.

This guide is structured to provide a holistic understanding of the compound, from its
fundamental properties to detailed experimental protocols.

Physicochemical Properties and Safety Data

A thorough understanding of the compound's properties is the foundation of safe and effective
handling.
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Property Value Source
Molecular Formula CeHaCINs3 [3]
Molecular Weight 153.57 g/mol [3]

White to off-white/tan
Appearance ] [3114]
solid/powder

Melting Point 188-194 °C
- Soluble in DMSO, ethyl
Solubility
acetate, and methanol.
Purity Typically >97% (GC)

Safety and Hazard Information:

Hazard Statement Description GHS Classification  Source

Acute Toxicity, Oral

H301 Toxic if swallowed
(Category 3)
o Skin Irritation
H315 Causes skin irritation [3]
(Category 2)
Causes serious eye Eye Irritation
H319 o [3]
irritation (Category 2A)

Core Principles of Handling and Storage

The stability and reactivity of 6-Chloro-7-deazapurine hydrochloride dictate specific handling
and storage requirements. The compound is stable under normal conditions but is incompatible
with strong oxidizing agents and strong acids.[5]

Rationale for Storage Conditions

Proper storage is paramount to prevent degradation and maintain the compound's purity.
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o Temperature: While room temperature storage is generally acceptable, long-term storage at
-20°C is recommended to minimize the potential for slow degradation over time.

o Atmosphere: The container should be tightly sealed to protect it from atmospheric moisture.

e Light: The compound should be stored in a dark place to prevent potential
photodecomposition.

Personal Protective Equipment (PPE)

Given its toxicity and irritant properties, a stringent PPE protocol is mandatory.

Eye Protection: Chemical safety goggles are essential.

o Hand Protection: Nitrile gloves are recommended. Ensure to change gloves immediately if
they become contaminated.

» Respiratory Protection: A NIOSH-approved respirator with appropriate cartridges should be
used, especially when handling the powder outside of a certified chemical fume hood.

o Body Protection: A lab coat must be worn.

Experimental Protocols

These protocols are designed to provide a starting point for researchers. Adjustments may be
necessary based on specific experimental needs.

Preparation of a Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is a common solvent for 6-Chloro-7-deazapurine hydrochloride
due to its excellent solvating properties for a wide range of organic compounds.[6]

Objective: To prepare a 10 mM stock solution of 6-Chloro-7-deazapurine hydrochloride in
DMSO.

Materials:

¢ 6-Chloro-7-deazapurine hydrochloride
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance
Procedure:

e Pre-weighing: In a chemical fume hood, carefully weigh out the desired amount of 6-Chloro-
7-deazapurine hydrochloride. For example, to prepare 1 mL of a 10 mM solution, you
would need 1.536 mg of the compound (Molecular Weight: 153.57 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
compound.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (to
no more than 37°C) may be applied if necessary to aid dissolution.

o Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw
cycles.

Note on Stability: While the compound is stable as a solid, the long-term stability of its solutions
is not extensively documented. It is best practice to prepare fresh solutions for critical
experiments or to perform periodic quality control checks on stored solutions.

Handling of the Solid Compound

Due to its toxicity upon ingestion and its potential to cause skin and eye irritation, handling the
solid form of 6-Chloro-7-deazapurine hydrochloride requires specific precautions.

Objective: To safely handle and weigh the solid compound.

Procedure:

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://www.benchchem.com/product/b563695/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-chloro-7-deazapurine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Work Area: Always handle the solid compound in a certified chemical fume hood to minimize
inhalation risk.[7]

» Weighing: Use a tared weighing paper or a small, dedicated container for weighing.

« Static Control: Be mindful of static electricity, which can cause the fine powder to disperse.
An anti-static gun can be used if necessary.

» Cleaning: After weighing, carefully clean the balance and surrounding area with a damp cloth
to remove any residual powder. Dispose of the cloth as hazardous waste.

Spill Management and Waste Disposal

Accidents can happen, and being prepared is crucial for maintaining a safe laboratory
environment.

Spill Protocol

For a small spill of the solid compound:

o Evacuate: If necessary, evacuate the immediate area.

» Ventilate: Ensure the area is well-ventilated.

o Contain: Gently cover the spill with an absorbent material, such as vermiculite or sand.

o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

o Clean: Clean the spill area with a suitable solvent (e.g., methanol), followed by soap and
water. All cleaning materials should be disposed of as hazardous waste.

Waste Disposal

All waste containing 6-Chloro-7-deazapurine hydrochloride, including unused compound,
contaminated materials, and solutions, must be disposed of as hazardous chemical waste.

¢ Solid Waste: Collect in a clearly labeled, sealed container.
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» Liquid Waste: Collect in a labeled, leak-proof container. Do not mix with incompatible waste
streams.

Follow all local, state, and federal regulations for hazardous waste disposal.[4] In some cases,
disposal of chlorinated water into a sanitary sewer may be an option, but this requires
coordination with local authorities to ensure the wastewater treatment plant can handle the
load.[8]

Logical Relationships and Workflows

The following diagrams illustrate the key decision-making processes and workflows for
handling 6-Chloro-7-deazapurine hydrochloride.
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Figure 1: General Handling Workflow
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Caption: General workflow for handling 6-Chloro-7-deazapurine HCI.
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Figure 2: Storage Decision Tree
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Caption: Decision tree for appropriate storage conditions.

Conclusion

6-Chloro-7-deazapurine hydrochloride is a valuable research chemical that demands
respect and careful handling. By adhering to the principles and protocols outlined in this guide,
researchers can ensure the integrity of their experiments, the longevity of the compound, and,
most importantly, a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 6-Chloro-7-
deazapurine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563695/docs#application-notes-and-protocols-for-6-
chloro-7-deazapurine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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